Cas no 1361726-41-1 (C-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-methylamine)

• Product Name: C-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-methylamine
• CAS No: 1361726-41-1
• MF: C₁₃H₁₀Cl₂FN
• MW: 270.129604816437
• CID: 4790108
• Update Time: 2025-05-20

C-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3',5'-dichloro-2-fluoro-biphenyl-3-yl)-methylamine
• C-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-methylamine

• Inchi： 1S/C13H10Cl2FN/c14-10-4-9(5-11(15)6-10)12-3-1-2-8(7-17)13(12)16/h1-6H,7,17H2
• InChI Key： AGKPDKLJBMFRHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=CC(CN)=C1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Additional information on C-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-methylamine

CAS No. 1361726-41-1: C-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-methylamine

The compound C-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-methylamine, identified by the CAS number 1361726-41-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with chlorine and fluorine atoms, along with a methylamine group. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of novel materials for optoelectronic applications. Researchers have demonstrated that the substitution pattern on the biphenyl ring significantly influences the electronic properties of the molecule, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and other related devices. The methylamine group further enhances the molecule's ability to participate in hydrogen bonding, which is crucial for improving the stability and performance of these materials.

In addition to its role in materials science, C-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-methylamine has also been explored for its potential in medicinal chemistry. The compound's structure allows for interactions with various biological targets, making it a valuable lead compound in drug discovery efforts. Recent research has focused on its ability to modulate enzyme activity and its potential as a ligand in metalloenzyme mimics. These findings underscore the versatility of this compound across multiple disciplines.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the chlorination and fluorination of the biphenyl system, followed by the introduction of the methylamine group through nucleophilic substitution or other suitable methods. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From an environmental perspective, understanding the fate and behavior of C-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-methylamine in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its safe handling and disposal. These studies are essential for ensuring that the benefits of this compound are realized without compromising environmental sustainability.

In conclusion, C-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-methylamine (CAS No. 1361726-41-1) is a versatile compound with wide-ranging applications in materials science, medicinal chemistry, and environmental studies. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across these fields. As research continues to uncover new properties and applications of this compound, its importance in both academic and industrial settings is expected to grow significantly.